Cas no 1007722-81-7 (2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol)

• Product Name: 2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol
• CAS No: 1007722-81-7
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5381798
• Update Time: 2025-06-08

2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[methyl-[4-(4-methylphenyl)quinazolin-2-yl]amino]ethanol
• 2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol

• Inchi： 1S/C18H19N3O/c1-13-7-9-14(10-8-13)17-15-5-3-4-6-16(15)19-18(20-17)21(2)11-12-22/h3-10,22H,11-12H2,1-2H3
• InChI Key： VWHSSNCVZDBMIM-UHFFFAOYSA-N
• SMILES： C(O)CN(C)C1=NC(C2=CC=C(C)C=C2)=C2C(=N1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol

Comprehensive Overview of 2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol (CAS No. 1007722-81-7)

2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol, with the CAS number 1007722-81-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This quinazoline derivative is characterized by its unique molecular structure, which includes a methylphenyl group and an aminoethanol moiety. These structural features make it a promising candidate for various applications, particularly in drug discovery and development.

The compound's quinazoline core is a well-known scaffold in medicinal chemistry, often associated with bioactive molecules targeting enzymes and receptors. Researchers are increasingly exploring its potential in modulating protein-protein interactions, a hot topic in cancer therapy and neurodegenerative disease research. Recent studies have highlighted its relevance in kinase inhibition, a key area in precision medicine.

One of the most searched questions about CAS 1007722-81-7 relates to its solubility and stability under physiological conditions. This compound exhibits moderate solubility in organic solvents like DMSO, making it suitable for in vitro assays. Its stability profile has been tested under various pH levels, which is critical for formulation development—a trending topic in pharmaceutical manufacturing.

In the context of green chemistry, another highly searched term, 2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol has been evaluated for its synthetic pathways. Recent advancements focus on catalyst-free reactions and microwave-assisted synthesis, aligning with the industry's shift toward sustainable practices. These methods not only improve yield but also reduce environmental impact, addressing growing concerns about chemical waste management.

The compound's ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are frequently queried in academic and industrial circles. Preliminary data suggest favorable blood-brain barrier permeability, sparking interest in central nervous system (CNS) drug development. This aligns with the rising demand for neuroprotective agents, a trending focus in aging population research.

From a commercial perspective, CAS 1007722-81-7 is often discussed in forums about high-value intermediates for custom synthesis. Its versatility allows derivatization at multiple sites, enabling the creation of structure-activity relationship (SAR) libraries—a strategy widely adopted in hit-to-lead optimization programs. This aspect is particularly relevant to biotech startups leveraging AI-driven drug design, a rapidly growing sector.

Analytical characterization of 2-{methyl[4-(4-methylphenyl)quinazolin-2-yl]amino}ethan-1-ol typically involves HPLC purity analysis and mass spectrometry, techniques commonly searched by quality control professionals. Recent publications emphasize the use of UHPLC-MS/MS for trace impurity profiling, reflecting the industry's push toward higher sensitivity methods.

In conclusion, 1007722-81-7 represents a multifaceted compound bridging medicinal chemistry and materials science. Its ongoing investigation addresses multiple contemporary challenges, from targeted therapy to green synthesis, making it a compound of enduring scientific and commercial interest.